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Compound of Interest

Compound Name:
2-hydroxyisoquinoline-1,3(2H,4H)-

dione

Cat. No.: B123016 Get Quote

Essential Safety and Handling Guide for 2-
hydroxyisoquinoline-1,3(2H,4H)-dione
This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-hydroxyisoquinoline-1,3(2H,4H)-dione, tailored for research and drug development

professionals. Adherence to these procedures is essential for ensuring laboratory safety.

Chemical Identifier:

Name: 2-hydroxyisoquinoline-1,3(2H,4H)-dione

CAS Number: 6890-08-0

Hazard Identification and Personal Protective
Equipment (PPE)
2-hydroxyisoquinoline-1,3(2H,4H)-dione is a hazardous substance that requires stringent

safety measures. The primary hazards include acute toxicity if swallowed, in contact with skin,

or inhaled, and it is known to cause severe skin burns, eye damage, and potential allergic skin

reactions.[1] It is also corrosive to the respiratory tract.[1]
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The following table summarizes the required personal protective equipment (PPE) for handling

this compound.

Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face
Safety glasses with side-

shields, face shield

Ensure compliance with

government standards such as

NIOSH (US) or EN 166 (EU).

Skin

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber), Protective clothing

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique (without touching

glove's outer surface) to avoid

skin contact with this product.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices. Wash and

dry hands.

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

Required when dusts are

generated.

Body
Complete suit protecting

against chemicals

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach is crucial when working with 2-hydroxyisoquinoline-1,3(2H,4H)-dione
to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2]

Before starting, ensure all necessary PPE is available and in good condition.

2. Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe dust or vapor.[1]

Weigh and handle the solid compound in a manner that minimizes dust generation.

Use only non-sparking tools.

3. In Case of Exposure:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician immediately.[3][4]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Call a physician immediately.[1][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[1][4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician immediately.[3][4]
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Proper disposal of 2-hydroxyisoquinoline-1,3(2H,4H)-dione and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of this hazardous material at an approved waste disposal facility.

Do not allow the chemical to enter drains.

Contaminated Packaging: Dispose of as unused product.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines and local regulations.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 2-
hydroxyisoquinoline-1,3(2H,4H)-dione in a laboratory setting.
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Caption: Workflow for handling 2-hydroxyisoquinoline-1,3(2H,4H)-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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